1-[3-(isopropylthio)propoxy]-2-methoxybenzene

• IUPAC Name: 1-methoxy-2-(3-propan-2-ylsulfanylpropoxy)benzene
• InChI: InChI=1S/C13H20O2S/c1-11(2)16-10-6-9-15-13-8-5-4-7-12(13)14-3/h4-5,7-8,11H,6,9-10H2,1-3H3
• InChI Key: OVPPZBWKOZGXAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCCCOC1=CC=CC=C1OC
• Molecular Formula: C13H20O2S
• Molecular Weight: 240.36 g/mol

Description

1-[3-(isopropylthio)propoxy]-2-methoxybenzene, also known as IPMP, is a chemical compound that belongs to the family of phenylpropanoids. It is a synthetic substance that is commonly used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of 1-[3-(isopropylthio)propoxy]-2-methoxybenzene is not fully understood. However, it is known to modulate the activity of GPR55, which is involved in various physiological processes. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to modulate the activity of GPR55, which is involved in pain sensation, bone density regulation, and immune system function. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, this compound has been shown to have antioxidant properties and can scavenge ROS in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(isopropylthio)propoxy]-2-methoxybenzene in lab experiments is its high purity. The synthesis method for this compound results in a highly pure compound that can be used for various applications. Additionally, this compound is a fluorescent probe for the detection of ROS in cells, which makes it a useful tool for studying oxidative stress. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 1-[3-(isopropylthio)propoxy]-2-methoxybenzene. One direction is the study of its effects on other GPCRs. This compound has been shown to modulate the activity of GPR55, but its effects on other GPCRs are not well understood. Additionally, further studies are needed to understand the mechanism of action of this compound and how it induces apoptosis in cancer cells. Another future direction is the development of more soluble forms of this compound that can be used in aqueous solutions.

Synthesis Methods

The synthesis of 1-[3-(isopropylthio)propoxy]-2-methoxybenzene involves the reaction of 1-bromo-3-isopropylthiopropane with 2-methoxyphenol in the presence of a base. The reaction results in the formation of this compound as a white crystalline powder. The purity of the synthesized compound can be verified using various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

1-[3-(isopropylthio)propoxy]-2-methoxybenzene is widely used in scientific research for its various applications. It is commonly used as a ligand for the study of G protein-coupled receptors (GPCRs). It has been shown to bind to the GPCR, GPR55, and modulate its activity. GPR55 is involved in various physiological processes such as pain sensation, bone density regulation, and immune system function. This compound has also been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells.